Cas no 5813-68-3 (4-[5-(3-methylpiperazin-1-yl)-2-nitrophenyl]morpholine hydrochloride)

• Product Name: 4-[5-(3-methylpiperazin-1-yl)-2-nitrophenyl]morpholine hydrochloride
• CAS No: 5813-68-3
• MF: C₁₅H₂₃ClN₄O₃
• MW: 342.821122407913
• CID: 1608639
• PubChem ID: 2870865
• Update Time: 2025-04-21

4-[5-(3-methylpiperazin-1-yl)-2-nitrophenyl]morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[5-(3-methylpiperazin-1-yl)-2-nitrophenyl]morpholine hydrochloride
• AKOS024371263
• 5813-68-3
• Cambridge id 5813683
• BIM-0034350.P001
• ST51007645
• DTXSID60386736
• AKOS000294707

• Inchi： 1S/C15H22N4O3.ClH/c1-12-11-18(5-4-16-12)13-2-3-14(19(20)21)15(10-13)17-6-8-22-9-7-17;/h2-3,10,12,16H,4-9,11H2,1H3;1H
• InChI Key： CAHBAFVCFCAFAM-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)C1=C(C=CC(=C1)N1CCNC(C)C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 342.14609
• Monoisotopic Mass: 342.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Boiling Point: 522.2°C at 760 mmHg
• Flash Point: 269.6°C
• PSA: 70.88